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Compound of Interest

Compound Name: 2-Methylmorpholine

Cat. No.: B1581761 Get Quote

This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the safe handling and storage of 2-Methylmorpholine. The

following question-and-answer format directly addresses common concerns and potential

issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with 2-Methylmorpholine?

2-Methylmorpholine is a flammable liquid and vapor that can cause severe skin burns and

eye damage.[1][2] It is also harmful if swallowed, in contact with skin, or inhaled.[1]

2. What are the appropriate storage conditions for 2-Methylmorpholine?

Store 2-Methylmorpholine in a tightly closed container in a dry, cool, and well-ventilated area.

[3][4][5] It should be stored away from incompatible materials, heat, sparks, and open flames.

[1][4][5] The storage area should be a designated flammables area.[2][5]

3. What personal protective equipment (PPE) is required when handling 2-Methylmorpholine?

Always wear protective gloves, protective clothing, eye protection, and face protection when

handling this chemical.[1][5] Ensure adequate ventilation, and if necessary, use a chemical

fume hood.[2][3][5]

4. What materials are incompatible with 2-Methylmorpholine?
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Avoid contact with strong oxidizing agents, acids, acid chlorides, acid anhydrides, and carbon

dioxide.[5][6]

Troubleshooting Guide
Scenario 1: Accidental Skin or Eye Contact

Question: What should I do if I splash 2-Methylmorpholine on my skin or in my eyes?

Answer:

Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin

area with plenty of water and soap.[1][3][4] Seek medical attention if irritation occurs.[1]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[1][4][5]

If you are wearing contact lenses, remove them if it is easy to do so and continue rinsing.

[1][5] Seek immediate medical attention.[1][5]

Scenario 2: Small Spill in the Laboratory

Question: How should I clean up a small spill of 2-Methylmorpholine in a fume hood?

Answer:

Ensure all ignition sources are removed from the area.[1][3]

Wear appropriate PPE, including gloves, eye protection, and a lab coat.[3]

Contain the spill with an inert absorbent material like vermiculite or sand.[1]

Carefully collect the absorbed material into a suitable, closed container for disposal.[3][4]

Use non-sparking tools for cleanup.[3][4][5]

Wash the area with soap and water.

Scenario 3: Unsure About Reaction Compatibility
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Question: I am planning a reaction with 2-Methylmorpholine and a new reagent. How can I

check for potential incompatibilities?

Answer: Always consult the Safety Data Sheet (SDS) for both 2-Methylmorpholine and the

other reagents in your reaction.[7] The SDS will list known incompatible materials. If you are

still unsure, consider performing a small-scale compatibility test in a controlled environment

before proceeding with your main experiment.

Quantitative Data Summary
Property Value Source

Molecular Formula C5H11NO [3][8]

Molecular Weight 101.15 g/mol [3][8]

Hazard Class

Flammable Liquid, Category 3;

Skin Corrosion/Irritation,

Category 1B; Acute Toxicity

(Oral, Dermal, Inhalation),

Category 4; Serious Eye

Damage/Irritation, Category 1

[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 2-Methylmorpholine
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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